Cas no 6317-62-0 (4-[(4-methoxyphenyl)sulfonyl]benzoic acid)
6317-62-0 structure
Product Name:4-[(4-methoxyphenyl)sulfonyl]benzoic acid
CAS No:6317-62-0
MF:C14H12O5S
MW:292.307083129883
CID:1645870
PubChem ID:238610
Update Time:2025-04-21
4-[(4-methoxyphenyl)sulfonyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-methoxyphenyl)sulfonyl]benzoic acid
- 4-(4-methoxyphenyl)sulfonylbenzoic acid
- NSC 43070
- 4-((4-Methoxyphenyl)sulfonyl)benzoic acid
- NSC43070
- NSC-43070
- DTXSID70212512
- 6317-62-0
-
- Inchi: 1S/C14H12O5S/c1-19-11-4-8-13(9-5-11)20(17,18)12-6-2-10(3-7-12)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key: VVTQUYHSQKTELO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(C1C=CC(C(=O)O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 292.04056
- Monoisotopic Mass: 292.040544
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 89
Experimental Properties
- Density: 1.363
- Boiling Point: 513.8°C at 760 mmHg
- Flash Point: 264.6°C
- Refractive Index: 1.595
- PSA: 80.67
4-[(4-methoxyphenyl)sulfonyl]benzoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
6317-62-0 (4-[(4-methoxyphenyl)sulfonyl]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk